3-bromo-N-(6-methoxy-3-pyridinyl)benzenesulfonamide

• Molecular Formula: C12H11BrN2O3S
• Molecular Weight: 343.2 g/mol
• IUPAC Name: 3-bromo-N-(6-methoxypyridin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C12H11BrN2O3S/c1-18-12-6-5-10(8-14-12)15-19(16,17)11-4-2-3-9(13)7-11/h2-8,15H,1H3
• InChI Key: AXTKFWLWQDWWCJ-UHFFFAOYSA-N
• SMILES: COC1=NC=C(C=C1)NS(=O)(=O)C2=CC(=CC=C2)Br

Description

3-bromo-N-(6-methoxy-3-pyridinyl)benzenesulfonamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is a sulfonamide derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory and anti-tumor properties.

Mechanism of Action

The mechanism of action of 3-bromo-N-(6-methoxy-3-pyridinyl)benzenesulfonamide is not yet fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits a range of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes involved in inflammation and tumor growth, leading to a reduction in inflammation and tumor growth. Additionally, this compound has been shown to have a minimal effect on normal cells, making it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-bromo-N-(6-methoxy-3-pyridinyl)benzenesulfonamide is its ability to selectively target certain enzymes involved in inflammation and tumor growth, while having minimal effect on normal cells. This makes it a promising candidate for the treatment of various diseases. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of 3-bromo-N-(6-methoxy-3-pyridinyl)benzenesulfonamide. One of the main areas of focus is the development of new synthesis methods that can improve the yield and purity of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, studies are needed to evaluate the safety and efficacy of this compound in animal models and human clinical trials.

Synthesis Methods

The synthesis of 3-bromo-N-(6-methoxy-3-pyridinyl)benzenesulfonamide involves the reaction of 3-bromoaniline with 6-methoxy-3-pyridinecarboxylic acid, followed by the addition of sulfonamide. This method has been described in detail in the literature and has been shown to yield high-quality this compound.

Scientific Research Applications

3-bromo-N-(6-methoxy-3-pyridinyl)benzenesulfonamide has been widely studied for its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of a range of diseases, including cancer, arthritis, and inflammatory bowel disease.